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Compound of Interest

Compound Name: Cyanamide

Cat. No.: B042294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanamide (CH₂N₂), a molecule of significant interest in organic synthesis, agriculture, and

pharmaceutical development, possesses a unique combination of a nitrile and an amino group.

This duality imparts a rich and complex reactivity profile, making it a versatile building block for

a wide array of chemical entities. This technical guide provides a comprehensive overview of

the core physical and chemical properties of cyanamide, supported by structured data,

generalized experimental methodologies, and visual representations of its key chemical

transformations and pathways.

Physical Properties of Cyanamide
Cyanamide is a colorless, crystalline solid that is hygroscopic and deliquescent.[1][2] It is

highly soluble in water and polar organic solvents. The key physical properties of cyanamide
are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula CH₂N₂ [1][3]

Molecular Weight 42.040 g/mol [1][3]

Appearance
Colorless, hygroscopic,

deliquescent crystals
[1][2]

Melting Point
44-46 °C (111-115 °F; 317-319

K)
[3][4][5][6][7]

Boiling Point
260 °C (500 °F; 533 K)

(decomposes)
[1][2][3]

83 °C at 0.5 mmHg (6.7 Pa) [3][4][5]

140 °C at 2.5 kPa [3][8]

Density 1.282 g/cm³ [1][2][3]

Vapor Pressure
0.51 Pa (3.75 x 10⁻³ mmHg) at

20 °C
[1][9]

Flash Point 141 °C (286 °F) [2][8][10]

Water Solubility
85 g/100 mL at 25 °C; 775 g/L

at 15 °C
[3][8]

logP (Octanol/Water Partition

Coefficient)
-0.82 to -0.72 [1][3][9]

pKa 10.3 [11]

Chemical Properties and Reactivity of Cyanamide
The chemical behavior of cyanamide is dictated by the interplay between its nucleophilic

amino group and electrophilic nitrile carbon. This allows it to participate in a wide range of

reactions, including tautomerization, self-condensation, and additions of nucleophiles.

Tautomerism
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Cyanamide exists in equilibrium with its tautomer, carbodiimide (HN=C=NH). The cyanamide
form (N≡C–NH₂) is the predominant tautomer. However, the carbodiimide form can be

significant in certain reactions, such as silylation.[3] This tautomerism is a key aspect of its role

in prebiotic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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